Cas no 89242-34-2 (5(4H)-Oxazolone, 2-(2-chlorophenyl)-4-[(4-chlorophenyl)methylene]-)

• Product Name: 5(4H)-Oxazolone, 2-(2-chlorophenyl)-4-[(4-chlorophenyl)methylene]-
• CAS No: 89242-34-2
• MF: C₁₆H₉Cl₂NO₂
• MW: 318.154162168503
• CID: 607109
• PubChem ID: 2042511
• Update Time: 2025-04-19

5(4H)-Oxazolone, 2-(2-chlorophenyl)-4-[(4-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 2-(2-chlorophenyl)-4-[(4-chlorophenyl)methylene]-
• 2-(2-chlorophenyl)-4-[(4-chlorophenyl)methylidene]-1,3-oxazol-5-one
• SR-01000552052-1
• (4Z)-4-(4-chlorobenzylidene)-2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one
• AKOS000598877
• (4Z)-2-(2-chlorophenyl)-4-[(4-chlorophenyl)methylidene]-1,3-oxazol-5-one
• 89242-34-2
• SR-01000552052
• 4-(4-chlorobenzylidene)-2-(2-chlorophenyl)-1,3-oxazol-5(4H)-one
• 4-(4-Chlorobenzylidene)-2-(2-chlorophenyl)oxazol-5(4H)-one
• (4Z)-2-(2-CHLOROPHENYL)-4-[(4-CHLOROPHENYL)METHYLIDENE]-4,5-DIHYDRO-1,3-OXAZOL-5-ONE

• Inchi： 1S/C16H9Cl2NO2/c17-11-7-5-10(6-8-11)9-14-16(20)21-15(19-14)12-3-1-2-4-13(12)18/h1-9H/b14-9-
• InChI Key： ROLLULMZYUVCBZ-ZROIWOOFSA-N
• SMILES： ClC1C=CC=CC=1C1=N/C(/C(=O)O1)=C\C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 317.0010339g/mol
• Monoisotopic Mass: 317.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.7Ų